1-(3-Aminooxolan-3-yl)-2-methylpropan-1-one

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 1-(3-aminooxolan-3-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C8H15NO2/c1-6(2)7(10)8(9)3-4-11-5-8/h6H,3-5,9H2,1-2H3
• InChI Key: BDMNKAYIXALBHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1(CCOC1)N

Description

1-(3-Aminooxolan-3-yl)-2-methylpropan-1-one is an organic compound with a unique structure that includes an oxolane ring and an amino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Aminooxolan-3-yl)-2-methylpropan-1-one typically involves the reaction of 3-aminooxolane with 2-methylpropan-1-one under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for the efficient and consistent production of large quantities. The reaction conditions, including temperature, pressure, and catalyst concentration, are optimized to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions

1-(3-Aminooxolan-3-yl)-2-methylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amines .

Scientific Research Applications

1-(3-Aminooxolan-3-yl)-2-methylpropan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Aminooxolan-3-yl)-2-methylpropan-1-one involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with various biomolecules, influencing their structure and function. Additionally, the oxolane ring may interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

3-Amino-2-(oxolan-3-yl)propan-1-ol: This compound shares a similar oxolane ring structure but differs in the position and type of functional groups.

3-Amino-2-methyl-1-(oxolan-3-yl)propan-1-ol: Another similar compound with slight variations in the molecular structure.

Uniqueness

1-(3-Aminooxolan-3-yl)-2-methylpropan-1-one is unique due to its specific combination of functional groups and ring structure, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.